Cas no 1353996-98-1 (Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine)

• Product Name: Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine
• CAS No: 1353996-98-1
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 2157936
• Update Time: 2025-11-06

Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-cyclopropyl-(s)-pyrrolidin-3-yl-amine
• (S)-N-Benzyl-N-cyclopropylpyrrolidin-3-amine
• AM95438
• Benzylcyclopropyl-(S)-pyrrolidin-3-ylamine
• Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine

• Inchi： 1S/C14H20N2/c1-2-4-12(5-3-1)11-16(13-6-7-13)14-8-9-15-10-14/h1-5,13-15H,6-11H2/t14-/m0/s1
• InChI Key： FBLJWEZDOUIJOT-AWEZNQCLSA-N
• SMILES： N(CC1C=CC=CC=1)([C@@H]1CNCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 324.3±35.0 °C at 760 mmHg
• Flash Point: 132.3±16.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine

Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine: A Comprehensive Overview

Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine (CAS No. 1353996-98-1) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine.

Chemical Structure and Properties

Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine is a chiral molecule with a molecular formula of C₁₅H₂₁N. The compound features a cyclopropyl ring attached to a benzyl group and an (S)-configured pyrrolidine ring. The presence of the chiral center at the pyrrolidine ring imparts enantiomeric specificity to the molecule, which is crucial for its biological activities. The cyclopropyl ring, known for its high strain energy, contributes to the compound's unique reactivity and stability.

The physical properties of Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine include a melting point of approximately 65°C and a boiling point of around 200°C under reduced pressure. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine has been explored through several routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of (S)-3-amino-pyrrolidine with benzyl chloride followed by cyclopropanation using a suitable reagent such as diazomethane or Simmons-Smith reagent. This method provides high enantiomeric purity and good yields.

Another notable synthetic route involves the use of asymmetric catalysis to introduce the chiral center directly during the formation of the pyrrolidine ring. This approach has been particularly useful in large-scale production due to its efficiency and environmental friendliness. Recent advancements in organocatalysis have further refined this method, enabling the synthesis of Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine with high stereoselectivity.

Biological Activities and Applications

Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine has shown promising biological activities that make it a valuable candidate for drug development. One of its key applications is as a modulator of G protein-coupled receptors (GPCRs), which are important targets in the treatment of various diseases including neurological disorders, cardiovascular diseases, and metabolic disorders.

Studies have demonstrated that Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine exhibits potent agonist activity at specific GPCRs, such as the serotonin 5-HT_1A receptor. This activity has been linked to its potential therapeutic effects in conditions like anxiety and depression. Additionally, the compound has shown anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.

In the context of neurodegenerative diseases, research has indicated that Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine can protect neurons from oxidative stress and promote neurogenesis. These findings suggest its potential as a neuroprotective agent in diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to several clinical trials aimed at evaluating the safety and efficacy of Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine. Early-phase clinical trials have shown favorable pharmacokinetic profiles with good oral bioavailability and minimal side effects. These trials have primarily focused on its potential as an anxiolytic and antidepressant agent.

Ongoing research is also exploring the use of Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine in combination therapies for more complex diseases. For instance, its anti-inflammatory properties make it a candidate for combination therapy with existing treatments for autoimmune disorders like rheumatoid arthritis.

In conclusion, Benzyl-cyclopropyl-(S)-pyrrolidin-3-yl-amine (CAS No. 1353996-98-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising lead compound for further drug development. As research continues to uncover new applications and mechanisms of action, the future prospects for this compound are highly promising.